
tert-Butylurea safety data sheet and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butylurea

Cat. No.: B072671 Get Quote

An In-depth Technical Guide to the Safety and Handling of tert-Butylurea

This guide provides comprehensive safety data and handling precautions for tert-Butylurea,

compiled for researchers, scientists, and professionals in drug development. The information is

derived from multiple safety data sheets and chemical databases to ensure a thorough

overview.

Chemical and Physical Properties
tert-Butylurea is a white crystalline solid.[1][2][3] Its physical and chemical properties are

essential for safe handling and storage. The data below has been aggregated for clarity.
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Property Value Source

Molecular Formula C₅H₁₂N₂O [1][2]

Molecular Weight 116.16 g/mol [1][2][4]

CAS Number 1118-12-3 [5]

Appearance
White crystals or crystalline

powder
[1][2]

Melting Point
~185 °C (decomposition)[1][2]

[6] / 178-182 °C[5]

Boiling Point 217.23 °C (rough estimate) [1][2]

Density 1.0551 g/cm³ (rough estimate) [1][2]

Flash Point 52.8 °C [1]

Vapor Pressure 2.04 mmHg at 25°C [1]

Solubility

Appreciably soluble in water

and soluble in organic solvents

like alcohols and ethers.[3]

Hazard Identification and Classification
tert-Butylurea is classified as hazardous under the OSHA Hazard Communication Standard.

[7] The primary hazards are related to acute toxicity and irritation.
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Classification Category Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[2]

[7]

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin[7]

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled[7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][7]

Signal Word: Warning[2][7]

Hazard Symbols:

GHS07 (Exclamation Mark)[2]

Experimental Protocols
Detailed experimental protocols for toxicological assessments, such as the determination of

LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%), are not typically provided in

standard Safety Data Sheets. These protocols are extensive, follow specific regulatory

guidelines (e.g., OECD Test Guidelines), and are part of the complete toxicological dossiers

that are often proprietary.

The hazard classifications provided in Section 2 are derived from the results of such studies.

For example, a "Category 4" classification for acute oral toxicity indicates that the LD50 value

for the substance falls within the range of 300 to 2000 mg/kg for rats. This quantitative result is

then translated into the standardized hazard statement "Harmful if swallowed" for clear

communication of risk.

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize exposure and ensure safety.

Safe Handling
Ventilation: Use only outdoors or in a well-ventilated area.[7] If vapors or aerosols are

generated, use local exhaust ventilation.[8]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not

eat, drink, or smoke when using this product.[7][9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[7][8]

Avoid Inhalation: Do not breathe dust, fumes, or sprays.[7][9]

Equipment: Use non-sparking tools and take measures to prevent the buildup of electrostatic

charge.[8][10]

Storage
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][8] A

recommended storage temperature is 2-8°C.[2]

Incompatibilities: Store away from incompatible materials such as oxidizing agents.[8]

Containers: Keep in suitable, closed containers for storage.[11]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are essential to prevent exposure.

Engineering Controls: Ensure adequate ventilation, especially in confined areas.[7] Safety

showers and eye wash fountains should be available in the immediate vicinity of potential

exposure.[9]

Eye/Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 specifications.[7][9] A face shield may be required in situations

with a high risk of splashing.[8][9]
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Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[7][9] A lab coat, long pants, and closed-toe shoes are mandatory.[12]

Hand Protection: Wear protective gloves, such as nitrile or butyl rubber.[9][12] Gloves must

be inspected before use and changed immediately upon contamination.[12][13]

Respiratory Protection: If engineering controls are insufficient or exposure limits are

exceeded, use a NIOSH-approved respirator.[9][12]

First-Aid Measures
Immediate first aid is critical in the event of exposure.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[7][8] If the person is not breathing, give artificial respiration.[7][9] Seek medical

attention.[7]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[7] Seek medical attention.[7]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[7][9] Remove contact lenses if present and easy to do.[8][9] Seek

medical attention.[7]

Ingestion: Clean the mouth with water and rinse.[7][9] Do NOT induce vomiting.[9] Seek

medical attention.[7][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[7][8][9]

Hazardous Combustion Products: Thermal decomposition can generate poisonous fumes,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[7][8]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[7]

Accidental Release
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[7] Evacuate unnecessary personnel and keep people away from and upwind of

the spill.[8]

Environmental Precautions: Prevent the substance from entering sewers or public waters.[9]

Containment and Cleanup: Sweep or shovel the spilled material into a suitable container for

disposal.[7][9] Avoid generating dust.[9]

Disposal Considerations
Dispose of all chemical waste and contaminated materials in accordance with local, state, and

federal regulations.[12][14] Waste should be collected in clearly labeled, sealed, and

compatible containers.[12] The material may be disposed of by a licensed chemical destruction

plant or through controlled incineration.[13]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of tert-Butylurea,

from initial preparation to final disposal.
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tert-Butylurea Safe Handling Workflow

1. Preparation & Risk Assessment

2. Chemical Handling

3. Decontamination & Disposal
4. Emergency Response

Review SDS and
Establish SOP

Verify Engineering Controls
(Fume Hood, Eyewash)

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

Work in Well-Ventilated Area
(e.g., Fume Hood)

Proceed to Handling

Weigh and Transfer Chemical
(Avoid Dust Generation)

Perform Experiment

Decontaminate Glassware
& Work Surfaces

Experiment Complete

Spill or Exposure
Occurs

Incident Occurs

Segregate Waste
(Solid vs. Liquid, Contaminated PPE)

Store Waste in Labeled,
Sealed Containers

Dispose via Approved
Waste Stream

Follow First-Aid
Procedures

Clean Spill Using
Appropriate Methods

Report Incident

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of tert-Butylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. TERT-BUTYLUREA | 1118-12-3 [chemicalbook.com]

3. solubilityofthings.com [solubilityofthings.com]

4. Butylurea | C5H12N2O | CID 11595 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. chemsynthesis.com [chemsynthesis.com]

6. CAS # 1118-12-3, N-tert-Butylurea - chemBlink [ww.chemblink.com]

7. fishersci.com [fishersci.com]

8. tcichemicals.com [tcichemicals.com]

9. synquestlabs.com [synquestlabs.com]

10. chemicalbook.com [chemicalbook.com]

11. fishersci.com [fishersci.com]

12. benchchem.com [benchchem.com]

13. chemicalbook.com [chemicalbook.com]

14. echemi.com [echemi.com]

To cite this document: BenchChem. [tert-Butylurea safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072671#tert-butylurea-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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